2-((3-Nitropyridin-2-yl)thio)propanoic acid
Overview
Description
2-((3-Nitropyridin-2-yl)thio)propanoic acid is a chemical compound with the molecular formula C8H8N2O4S . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of 2-((3-Nitropyridin-2-yl)thio)propanoic acid is represented by the formula C8H8N2O4S . The molecular weight of this compound is 228.23 g/mol .Scientific Research Applications
Synthesis of Nitropyridines
2-(3-nitropyridin-2-yl)sulfanylpropanoic Acid: is a key intermediate in the synthesis of various nitropyridines. It can undergo reactions to form 3-nitropyridine , which is a precursor for a wide range of nitropyridine derivatives . These derivatives are crucial in pharmaceuticals, agrochemicals, and dyes.
Vicarious Nucleophilic Substitution (VNS)
This compound can participate in VNS reactions to introduce functional groups at specific positions on the pyridine ring. This method is particularly useful for synthesizing substituted nitropyridines , which have applications in medicinal chemistry .
Electrophilic Aromatic Substitution
Although not a typical electrophilic aromatic substitution reaction, the compound can be involved in reactions where the nitro group migrates, leading to various substitution patterns on the pyridine ring. This is valuable for creating diverse molecular structures for chemical libraries .
Organic Synthesis of Sulfonic Acids
The compound can be used to synthesize 5-nitropyridine-2-sulfonic acid in a two-step reaction. Sulfonic acids are important for the synthesis of sulfonamide-based drugs, dyes, and detergents .
Preparation of Heterocyclic Compounds
It serves as a precursor for the preparation of imidazo[4,5-c]pyridines . These heterocyclic compounds are significant in the development of new therapeutic agents due to their diverse biological activities .
Research and Development Tool
Due to its reactivity and the ability to form various derivatives, 2-(3-nitropyridin-2-yl)sulfanylpropanoic Acid is a valuable tool in research and development, particularly in the discovery of new compounds with potential applications in various fields .
Future Directions
properties
IUPAC Name |
2-(3-nitropyridin-2-yl)sulfanylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O4S/c1-5(8(11)12)15-7-6(10(13)14)3-2-4-9-7/h2-5H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUDNTVKNHDLQJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)SC1=C(C=CC=N1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90369451 |
Source
|
| Record name | 2-[(3-Nitropyridin-2-yl)sulfanyl]propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90369451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-nitropyridin-2-yl)sulfanylpropanoic Acid | |
CAS RN |
100638-02-6 |
Source
|
| Record name | 2-[(3-Nitropyridin-2-yl)sulfanyl]propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90369451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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